methyl 4-[(2-ethoxyphenyl)amino]-2-methyl-6-quinolinecarboxylate hydrochloride

• IUPAC Name: methyl 4-(2-ethoxyanilino)-2-methylquinoline-6-carboxylate;hydrochloride
• InChI: InChI=1S/C20H20N2O3.ClH/c1-4-25-19-8-6-5-7-17(19)22-18-11-13(2)21-16-10-9-14(12-15(16)18)20(23)24-3;/h5-12H,4H2,1-3H3,(H,21,22);1H
• InChI Key: ISOZYLIFGSGVJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC2=C3C=C(C=CC3=NC(=C2)C)C(=O)OC.Cl
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

Methyl 4-[(2-ethoxyphenyl)amino]-2-methyl-6-quinolinecarboxylate hydrochloride, also known as MEQ, is a chemical compound that belongs to the quinolinecarboxylate family. It is widely used in scientific research applications due to its unique properties and mechanism of action. MEQ is synthesized through a multi-step process that involves the reaction of various chemical reagents.

Mechanism of Action

The mechanism of action of methyl 4-[(2-ethoxyphenyl)amino]-2-methyl-6-quinolinecarboxylate hydrochloride involves the formation of a complex with metal ions such as copper, zinc, and iron. This complex formation results in the activation of oxygen molecules, leading to the production of reactive oxygen species (ROS) such as singlet oxygen and superoxide. These ROS are highly reactive and can damage cellular components such as DNA, proteins, and lipids. In photodynamic therapy, this compound is activated by light to produce ROS, which selectively kill cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to have anti-inflammatory and antioxidant properties. In addition, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Methyl 4-[(2-ethoxyphenyl)amino]-2-methyl-6-quinolinecarboxylate hydrochloride has several advantages for lab experiments. It is a highly specific fluorescent probe for metal ions such as copper, zinc, and iron. It is also a potent photosensitizer for photodynamic therapy. However, this compound has some limitations for lab experiments. It is unstable in aqueous solutions and requires the use of organic solvents for its preparation. In addition, the hydrophobic nature of this compound makes it difficult to penetrate cell membranes, limiting its use in cellular studies.

Future Directions

There are several future directions for the use of methyl 4-[(2-ethoxyphenyl)amino]-2-methyl-6-quinolinecarboxylate hydrochloride in scientific research. One area of research is the development of new fluorescent probes based on the structure of this compound for the detection of other metal ions. Another area of research is the optimization of the synthesis method of this compound to improve its stability and solubility in aqueous solutions. In addition, the use of this compound as a photosensitizer in combination with other therapies such as chemotherapy and immunotherapy is an area of active research. Finally, the use of this compound in the study of the role of metal ions in various biological processes such as protein folding and signaling pathways is an area of growing interest.
Conclusion
This compound is a unique chemical compound that has a wide range of scientific research applications. Its mechanism of action involves the formation of a complex with metal ions, leading to the production of reactive oxygen species. This compound has various biochemical and physiological effects and has several advantages and limitations for lab experiments. There are several future directions for the use of this compound in scientific research, including the development of new fluorescent probes and the optimization of the synthesis method. This compound has the potential to advance our understanding of various biological processes and to lead to the development of new therapies for diseases such as cancer and neurodegenerative disorders.

Scientific Research Applications

Methyl 4-[(2-ethoxyphenyl)amino]-2-methyl-6-quinolinecarboxylate hydrochloride is widely used in scientific research applications due to its unique properties and mechanism of action. It is used as a fluorescent probe to detect the presence of metal ions such as copper, zinc, and iron in biological samples. This compound is also used as a photosensitizer in photodynamic therapy for the treatment of cancer. In addition, this compound is used as a tool in the study of various biological processes such as protein-protein interactions, enzyme kinetics, and membrane transport.